2-((6-(4-chlorobenzyl)-2-ethyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-2-ethyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H24ClN5O4S/c1-4-29-13-20-22(28-29)23(32)30(12-15-5-7-16(25)8-6-15)24(27-20)35-14-21(31)26-17-9-18(33-2)11-19(10-17)34-3/h5-11,13H,4,12,14H2,1-3H3,(H,26,31)
• InChI Key: SHIWSOULLARIKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=CC(=CC(=C3)OC)OC)CC4=CC=C(C=C4)Cl
• Molecular Formula: C24H24ClN5O4S
• Molecular Weight: 514.0 g/mol

Description

2-((6-(4-chlorobenzyl)-2-ethyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H24ClN5O4S and its molecular weight is 514. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Evaluation

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, such as pyrazolo[4,3-d]pyrimidines, involves complex chemical reactions that introduce various functional groups to enhance the compounds' biological activity. These synthetic approaches often utilize activated nitriles and other reagents to create polyfunctionally substituted heterocycles, including pyrimidines, pyrazolo, chromeno, and tetrahydrobenzo[b]thiophene derivatives (Elian, Abdelhafiz, & Abdelreheim, 2014). The synthesized compounds are characterized using various spectroscopic methods, and their potential applications are explored in different biological contexts.

Biological Evaluation of Heterocyclic Derivatives

Heterocyclic derivatives, including those related to the compound of interest, have been evaluated for their potential anticancer and anti-inflammatory activities. For example, novel pyrazolopyrimidines derivatives have been synthesized and assessed for their anticancer and anti-5-lipoxygenase activities, showing promising results in structure-activity relationship (SAR) studies (Rahmouni et al., 2016). These compounds have been screened against various cancer cell lines and evaluated for their ability to inhibit key enzymes involved in inflammatory processes, showcasing the potential therapeutic applications of these heterocyclic derivatives.

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of heterocyclic compounds synthesized from similar structural frameworks are of significant interest in scientific research. Compounds incorporating the antipyrine moiety, for instance, have been synthesized and tested for their antimicrobial properties, demonstrating the broad applicability of these derivatives in developing new therapeutic agents (Bondock, Rabie, Etman, & Fadda, 2008). Similarly, derivatives fused with thiophene rings have been evaluated for their anti-inflammatory and analgesic properties, further underscoring the versatility of heterocyclic compounds in addressing a range of biological targets (Abu‐Hashem, Al-Hussain, & Zaki, 2020).